2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 2-methyl-2-(2-methylpropyl)-1,3-dihydroquinazolin-4-one
• InChI: InChI=1S/C13H18N2O/c1-9(2)8-13(3)14-11-7-5-4-6-10(11)12(16)15-13/h4-7,9,14H,8H2,1-3H3,(H,15,16)
• InChI Key: GLTLSRADCWBWDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(NC2=CC=CC=C2C(=O)N1)C
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone, also known as WIN 55,212-2, is a synthetic cannabinoid that is commonly used in scientific research. It is a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the body and play a role in various physiological processes.

Mechanism of Action

2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. Activation of these receptors by 2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 leads to a variety of physiological effects, including analgesia, anti-inflammatory effects, and modulation of appetite and mood.
Biochemical and Physiological Effects:
2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of adenylyl cyclase activity, and activation of mitogen-activated protein kinase pathways. These effects are thought to underlie the analgesic, anti-inflammatory, and mood-regulating effects of the compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 in scientific research is its potency and selectivity for the cannabinoid receptors. This allows researchers to investigate the specific effects of cannabinoid receptor activation without the confounding effects of other neurotransmitter systems. However, the use of 2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 in lab experiments is limited by its potential for off-target effects and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for research involving 2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2. One area of interest is the potential therapeutic applications of the compound, particularly in the treatment of pain, inflammation, and mood disorders. Another area of interest is the development of more selective agonists of the cannabinoid receptors, which could provide more specific insights into the role of these receptors in physiological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 and other synthetic cannabinoids, as well as their potential for off-target effects and interactions with other compounds in experimental systems.

Scientific Research Applications

2-isobutyl-2-methyl-2,3-dihydro-4(1H)-quinazolinone 55,212-2 has been extensively studied in scientific research due to its potent effects on the cannabinoid receptors. It has been used to investigate the role of these receptors in various physiological processes, including pain perception, inflammation, appetite regulation, and mood regulation.